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Introduction
Sodium hexafluorosilicate (Na₂SiF₆), also known as sodium silicofluoride, is an inorganic

compound that serves as a key additive in the manufacturing of specialized glass and ceramic

products. Its primary functions are to act as a powerful fluxing agent and an effective opacifier.

As a flux, it lowers the melting temperature of silicate mixtures, leading to significant energy

savings and improved material workability.[1] As an opacifier, it induces a milky white or opaque

appearance in glasses and glazes, which is desirable for a range of decorative and technical

applications.[2]

This document provides detailed application notes and experimental protocols for the use of

sodium hexafluorosilicate in both ceramic and glass production, tailored for a scientific

audience.

Application in Glass Manufacturing
In the glass industry, sodium hexafluorosilicate is principally used in the production of opal or

milky glass. It also acts as a flux, reducing the melting temperature of the glass batch, which

can lead to energy efficiencies.

Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b091945?utm_src=pdf-interest
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://patents.google.com/patent/CN102295413B/en
https://ceramicartsnetwork.org/ceramics-monthly/ceramics-monthly-article/Opacity-Color-and-Cost
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Opacification: The whitening effect is achieved through a process of controlled crystallization.

At high temperatures within the glass furnace, sodium hexafluorosilicate dissolves into the

molten silicate matrix. As the glass cools, the solubility of the fluoride compounds decreases,

leading to a supersaturated state.[2] This causes the precipitation of tiny, light-scattering

crystalline particles, typically sodium fluoride (NaF) and calcium fluoride (CaF₂), with a size

range of 10 to 100 nanometers. These particles have a different refractive index from the

surrounding glass matrix, causing light to scatter and rendering the glass opaque.[2]

Fluxing Agent: The fluoride ions introduced by Na₂SiF₆ help to break down the silica network

(depolymerization), which lowers the viscosity and melting point of the glass batch. This

facilitates a more rapid and energy-efficient melting process.

Quantitative Data
The addition of sodium hexafluorosilicate has a direct impact on the crystal phases formed

within the glass-ceramic matrix and its resulting color, which is an indicator of opacity.

Table 1: Effect of Na₂SiF₆ on Crystal Phase and Properties of Glass-Ceramics from Granite

Waste

Na₂SiF₆ Content
(wt%)

Main Crystalline
Phases Identified

Cu⁺ Content of
Total Cu ions (%)

Observed Color

1.84
Forsterite (MgSiO₃),

Diopside (CaMgSi₂O₆)
39.9 Grey-Black

3.67

Richterite

(Na(NaCa)Mg₅Si₈O₂₂

F₂), Cuprite (Cu₂O),

Forsterite

39.9 Orange-Red

Data sourced from a study on architectural ornamentation from granite waste.[3]
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This protocol is based on established industrial practices for producing opal glass. The exact

quantities and temperatures may require optimization based on specific raw materials and

furnace characteristics.

Materials:

Silica (Sand, SiO₂)

Soda Ash (Sodium Carbonate, Na₂CO₃)

Limestone (Calcium Carbonate, CaCO₃)

Feldspar (source of Al₂O₃, Na₂O, K₂O)

Sodium Hexafluorosilicate (Na₂SiF₆) - Opacifier

Fining agents (e.g., Antimony Oxide, Sodium Sulfate)

Equipment:

Raw material weighing and mixing equipment

High-temperature glass melting furnace (capable of reaching >1500°C)

Molding/forming equipment

Annealing oven (Lehr)

Procedure:

Batch Calculation & Mixing:

Calculate the batch composition based on the desired final glass chemistry. An example

formulation for a hospital white opal glass includes sand, niter, nepheline syenite, calcined

alumina, borax, potash, antimony oxide, and 1851 parts per 8591 parts sand of sodium

silicofluoride.[4]
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Thoroughly mix the powdered raw materials to ensure a homogenous batch. The addition

of cullet (broken scrap glass of the same composition) can help lower the melting

temperature.

Melting:

Charge the mixed batch into the glass furnace.

Heat the furnace to a melting temperature range of 1400°C to 1650°C.[5] The exact

temperature depends on the overall composition.

Allow the batch to melt completely, forming a liquid glass. During this stage, fining agents

help to remove gas bubbles.

Cooling and Conditioning:

Reduce the temperature of the molten glass to a working range, typically between 1280°C

and 1350°C.[1] In this range, the glass has the appropriate viscosity for forming. Partial

phase separation and the initial formation of opacifying crystals may begin.

Forming:

Shape the molten glass into the desired product (e.g., bottles, jars, sheets) using

appropriate molding, blowing, or pressing techniques.

Annealing:

Transfer the formed glass objects to an annealing oven, or lehr.

Heat the glass to an annealing temperature, typically around 580-600°C, to relieve internal

stresses.[1]

Slowly cool the glass through the annealing range down to room temperature according to

a pre-defined schedule. This slow cooling is critical for preventing thermal shock and

allowing for the controlled growth of the opacifying crystals.

Application in Ceramic Manufacturing
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In ceramics, sodium hexafluorosilicate is used as a flux in both ceramic bodies and glazes to

reduce firing temperatures. It also serves as an opacifier in glazes and enamels.

Mechanism of Action
Fluxing Agent: Similar to its role in glass, Na₂SiF₆ acts as a powerful flux. During firing, it

decomposes and releases sodium and fluoride ions. These ions react with silica and alumina

in the ceramic body or glaze, forming lower-melting-point eutectic mixtures and a glassy

phase at a reduced temperature.[6] This promotes vitrification and densification at lower

energy costs.

Opacification: In glazes, the mechanism is analogous to that in opal glass. Insoluble micro-

crystals are formed within the glassy glaze matrix during cooling, scattering light and creating

an opaque, often white, finish.[2][7] This is a form of devitrification.

Quantitative Data
The addition of Na₂SiF₆ can significantly alter the mechanical properties of ceramic materials.

The following data is from a study on metakaolin-based geopolymers, a type of inorganic

polymer ceramic.

Table 2: Effect of Na₂SiF₆ on Compressive Strength of Metakaolin-Based Geopolymers

Na₂SiF₆ Addition
(wt%)

Si/Al Ratio
Compressive
Strength (MPa)
after 28 days

Change in Strength
vs. Control (1%
Na₂SiF₆)

1 1.60 ~39 -

2 1.62 ~50 +28%

3 1.65 ~45 +15%

4 1.67 ~42 +8%

5 1.70 ~38 -3%

Data adapted from Haddaji et al. (2020).[8] The results show an optimal addition of 2%

improves compressive strength by 28%, while higher amounts lead to a progressive decrease.
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[8]

While not Na₂SiF₆, a study on a related compound, sodium silicate (Na₂SiO₃), as a sintering

aid in alumina ceramics provides insight into the fluxing effect.

Table 3: Effect of Sodium Silicate (Na₂SiO₃) on Alumina Ceramic Properties

Na₂SiO₃ Addition
(wt%)

MgCO₃ (wt%)
Water Absorption
(%)

Flexural Strength
(MPa)

0 0.5 > 7 Not Reported

5 0.5 ~2.4 Not Reported

10 0.5 0.38 ~29

10 1.0 0.40 ~31

Data adapted from Siriphaisarntavee, K., et al. (2020).[9] The addition of 10 wt% sodium

silicate solution drastically reduced water absorption, indicating enhanced densification.[9]

Experimental Protocol: Cone 6 Opaque White Glaze
This protocol provides a starting point for developing an opaque glaze using sodium
hexafluorosilicate for a mid-range firing temperature (Cone 6, approx. 1222°C).

Materials:

Base Glaze Recipe (e.g., a standard transparent cone 6 recipe containing feldspar, silica,

kaolin, whiting)

Sodium Hexafluorosilicate (Na₂SiF₆)

Water (distilled recommended)

Sieve (e.g., 80 mesh)

Bisque-fired ceramic test tiles
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Equipment:

Weighing scale

Mixing containers and utensils

Electric kiln with programmable controller

Procedure:

Glaze Formulation & Mixing:

Start with a known transparent or semi-transparent base glaze recipe suitable for Cone 6.

Weigh the dry ingredients for the base glaze.

As an initial test, prepare several small batches with varying amounts of sodium
hexafluorosilicate, for example, 2%, 4%, and 6% by dry weight of the total base glaze.

For each batch, place the weighed dry powders in a container.

Gradually add water while mixing until a smooth, desirable consistency for dipping or

brushing is achieved (typically similar to heavy cream). A common starting point is

approximately 100ml of water for every 100g of dry material.[10]

Pass the mixed glaze slurry through an 80-mesh sieve two to three times to ensure

homogeneity and remove any large particles.

Application:

Apply the glaze to bisque-fired test tiles using a consistent method (e.g., dipping for a set

number of seconds, brushing a set number of coats). Ensure the application thickness is

uniform.

Allow the glazed tiles to dry completely.

Firing:
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Place the dry, glazed tiles in the electric kiln, ensuring they are not touching.

Program the kiln controller with a suitable Cone 6 firing schedule. A medium-speed

schedule is generally appropriate.[11] An example schedule is provided below:

Segment 1: Ramp at 150°C/hour to 600°C (low-temperature water and carbon burnout)

Segment 2: Ramp at 250°C/hour to 1100°C

Segment 3: Ramp at 100°C/hour to 1222°C (Cone 6), hold for 10-15 minutes

Cooling: Natural cooling within the kiln. Do not open the kiln until the temperature is

below 100°C.

Analysis:

After the kiln has cooled, remove the tiles and visually inspect the results.

Evaluate the degree of opacity, surface texture (glossy, matte), and any defects (crazing,

pinholing).

Adjust the percentage of sodium hexafluorosilicate in subsequent tests to achieve the

desired level of opacity and surface quality.

Visualized Workflows and Mechanisms
General Manufacturing Workflow
The following diagram illustrates the general workflow for incorporating sodium
hexafluorosilicate as an additive in either glass or ceramic manufacturing.
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1. Raw Material Preparation

2. Processing

3. Forming & Finishing

Base Raw Materials
(Silica, Feldspar, etc.)

Dry Mixing / Batching

Sodium Hexafluorosilicate
(Na₂SiF₆)

High-Temperature
Melting / Firing

Forming
(Molding / Glazing)

Controlled Cooling
& Annealing

Final Product
(Opal Glass / Opaque Ceramic)

Click to download full resolution via product page

Workflow for using Na₂SiF₆ in manufacturing.

Mechanism of Opacification and Fluxing
This diagram illustrates the dual role of sodium hexafluorosilicate during the heating and

cooling cycle.
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Heating Phase (Melting/Firing)

Cooling Phase (Annealing)

Na₂SiF₆ + Silicate Matrix
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(releases Na⁺, F⁻, SiF₄)

Temp ↑

Fluxing Action:
F⁻ ions break Si-O-Si bonds

Fluoride ions dissolve
in molten silicate

Reduced Viscosity &
Lower Melting Point
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Dual mechanism of Na₂SiF₆ as a flux and opacifier.
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Safety and Handling
Sodium hexafluorosilicate is toxic if swallowed, in contact with skin, or if inhaled, and causes

serious eye irritation.[12]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a dust mask (type N95 or better) when handling the powder.[7]

Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[7]

Storage: Store in a dry, tightly sealed container away from moisture.[1]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Avoid release to the environment.[12]

Conclusion
Sodium hexafluorosilicate is a highly effective additive for modifying the properties of glasses

and ceramics. Its ability to lower melting temperatures offers economic and processing

advantages, while its role as an opacifier enables the production of materials with desirable

aesthetic and light-scattering properties. The provided protocols offer a foundational

methodology for researchers to explore its application, with the understanding that optimization

is key to achieving desired results in specific material systems. Proper safety precautions are

mandatory when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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